Cas no 85412-78-8 (Indolo[3,2,1-ij]quino[4,5-bc][1,5]naphthyridine)

Indolo[3,2,1-ij]quino[4,5-bc][1,5]naphthyridine structure
85412-78-8 structure
Product Name:Indolo[3,2,1-ij]quino[4,5-bc][1,5]naphthyridine
CAS No:85412-78-8
MF:C20H11N3
MW:293.321443796158
CID:731854
PubChem ID:14542905
Update Time:2025-04-19

Indolo[3,2,1-ij]quino[4,5-bc][1,5]naphthyridine Chemical and Physical Properties

Names and Identifiers

    • Indolo[3,2,1-ij]quino[4,5-bc][1,5]naphthyridine
    • DTXSID50561459
    • 1,11,18-triazahexacyclo[10.9.1.1,.0,.0,.0,]tricosa-2(7),3,5,8,10,12(22),13,15,17,19,21(23)-undecaene
    • indolo[3,2,1-de]quinolino[4,5-gh][1,5]naphthyridine
    • Indolo[3,2,1-ij]quinolino[4,5-bc][1,5]naphthyridine
    • 85412-78-8
    • Inchi: 1S/C20H11N3/c1-2-7-16-12(4-1)13-8-10-22-19-14-5-3-6-15-18(14)17(9-11-21-15)23(16)20(13)19/h1-11H
    • InChI Key: UWRYFTDQNAEPOE-UHFFFAOYSA-N
    • SMILES: N12C3=CC=NC4=CC=CC(C5C1=C(C=CN=5)C1C=CC=CC2=1)=C34

Computed Properties

  • Exact Mass: 293.095297364g/mol
  • Monoisotopic Mass: 293.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 30.2Ų
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